Cas no 2034248-87-6 (3-methanesulfonyl-2-oxo-N-{5-(thiophen-2-yl)furan-2-ylmethyl}imidazolidine-1-carboxamide)

• Product Name: 3-methanesulfonyl-2-oxo-N-{5-(thiophen-2-yl)furan-2-ylmethyl}imidazolidine-1-carboxamide
• CAS No: 2034248-87-6
• MF: C₁₄H₁₅N₃O₅S₂
• MW: 369.41600060463
• CID: 5824989
• PubChem ID: 121019124
• Update Time: 2025-10-28

3-methanesulfonyl-2-oxo-N-{5-(thiophen-2-yl)furan-2-ylmethyl}imidazolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-methanesulfonyl-2-oxo-N-{5-(thiophen-2-yl)furan-2-ylmethyl}imidazolidine-1-carboxamide
• 2034248-87-6
• 3-(methylsulfonyl)-2-oxo-N-((5-(thiophen-2-yl)furan-2-yl)methyl)imidazolidine-1-carboxamide
• F6516-0234
• AKOS026702218
• 3-methanesulfonyl-2-oxo-N-{[5-(thiophen-2-yl)furan-2-yl]methyl}imidazolidine-1-carboxamide
• 3-methylsulfonyl-2-oxo-N-[(5-thiophen-2-ylfuran-2-yl)methyl]imidazolidine-1-carboxamide

• Inchi： 1S/C14H15N3O5S2/c1-24(20,21)17-7-6-16(14(17)19)13(18)15-9-10-4-5-11(22-10)12-3-2-8-23-12/h2-5,8H,6-7,9H2,1H3,(H,15,18)
• InChI Key： WJGIFAPRFYCYJV-UHFFFAOYSA-N
• SMILES： S(C)(N1C(N(C(NCC2=CC=C(C3=CC=CS3)O2)=O)CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 369.04531293g/mol
• Monoisotopic Mass: 369.04531293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 137Ų

Additional information on 3-methanesulfonyl-2-oxo-N-{5-(thiophen-2-yl)furan-2-ylmethyl}imidazolidine-1-carboxamide

3-Methanesulfonyl-2-Oxo-N-{5-(Thiophen-2-Yl)Furan-2-Ylmethyl}Imidazolidine-1-Carboxamide: A Comprehensive Overview

The compound 3-methanesulfonyl-2-oxo-N-{5-(thiophen-2-yl)furan-2-ylmethyl}imidazolidine-1-carboxamide, identified by the CAS number 2034248876, represents a structurally complex organic molecule with potential applications in various fields of chemistry and pharmacology. This compound is characterized by its unique combination of functional groups, including a methanesulfonyl group, an imidazolidine ring, and a thiophene-furan moiety, which contribute to its diverse chemical properties.

Recent studies have highlighted the significance of such compounds in drug discovery and development. The imidazolidine ring, a five-membered heterocyclic structure, is known for its versatility in forming hydrogen bonds and exhibiting bioisosteric properties. This makes it a valuable scaffold in the design of bioactive molecules. The presence of the methanesulfonyl group further enhances the compound's stability and solubility, which are critical factors in pharmaceutical applications.

The thiophene-furan moiety introduces additional electronic and steric effects, potentially influencing the compound's interaction with biological targets. This combination of functional groups suggests that the compound may exhibit interesting pharmacokinetic profiles and selectivity for specific biological pathways. Researchers have explored similar compounds in the context of enzyme inhibition, particularly targeting kinases and proteases, which are crucial in disease pathways such as cancer and inflammation.

From a synthetic perspective, the construction of this compound involves multi-step reactions that require precise control over regioselectivity and stereochemistry. The synthesis typically begins with the preparation of the imidazolidine core, followed by functionalization to introduce the methanesulfonyl and thiophene-furan groups. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthesis process, ensuring high yields and purity.

Recent advancements in computational chemistry have also played a pivotal role in understanding the properties of this compound. Molecular docking studies have revealed potential binding modes with various protein targets, providing insights into its bioactivity. Additionally, quantum mechanical calculations have been used to predict the compound's electronic structure and reactivity, aiding in its rational design for specific applications.

In terms of applications, this compound holds promise as a lead molecule for drug development. Its structural features suggest potential activity as an anti-inflammatory agent or an anticancer drug. Preclinical studies have demonstrated moderate inhibitory effects on certain enzymes associated with these conditions, warranting further investigation into its therapeutic potential.

The integration of experimental and computational approaches has significantly enhanced our understanding of this compound's properties. As research progresses, it is anticipated that further modifications to its structure will refine its bioactivity and pave the way for clinical trials. The compound thus serves as a valuable example of how intricate molecular architectures can be leveraged to address unmet medical needs.

In conclusion, 3-methanesulfonyl-2-oxo-N-{5-(thiophen-2-yl)furan-2-y lmethyl}imidazolidine-1-carboxamide stands at the intersection of synthetic chemistry and pharmacology. Its unique structure and promising biological activity make it a compelling candidate for future research and development efforts in drug discovery.